Cas no 1536861-98-9 (3-cyclobutanecarbonylpyridine)

• Product Name: 3-cyclobutanecarbonylpyridine
• CAS No: 1536861-98-9
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• MDL: MFCD21117550
• CID: 4604600
• PubChem ID: 64982455
• Update Time: 2025-10-22

3-cyclobutanecarbonylpyridine Chemical and Physical Properties

Names and Identifiers

• Cyclobutyl-pyridin-3-yl-methanone
• 3-cyclobutanecarbonylpyridine

• MDL： MFCD21117550
• Inchi： 1S/C10H11NO/c12-10(8-3-1-4-8)9-5-2-6-11-7-9/h2,5-8H,1,3-4H2
• InChI Key： KOWVQNDOXUJRRZ-UHFFFAOYSA-N
• SMILES： C(C1CCC1)(C1=CC=CN=C1)=O

Additional information on 3-cyclobutanecarbonylpyridine

3-Cyclobutanecarbonylpyridine: A Comprehensive Overview

3-Cyclobutanecarbonylpyridine, also known by its CAS number CAS No. 1536861-98-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure, has garnered attention due to its potential applications in various industries, including pharmaceuticals, agrochemicals, and advanced materials. Recent studies have shed light on its synthesis, properties, and functionalization, making it a focal point for researchers worldwide.

The molecular structure of 3-cyclobutanecarbonylpyridine comprises a pyridine ring fused with a cyclobutane carbonyl group. This arrangement imparts distinctive electronic and steric properties to the molecule. The pyridine ring, being aromatic and electron-deficient, serves as an excellent platform for various chemical modifications. The cyclobutane moiety introduces strain into the structure, which can be harnessed to achieve specific reactivity or stability in different chemical environments.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 3-cyclobutanecarbonylpyridine. Researchers have explored diverse approaches, including cyclization reactions and transition-metal-catalyzed coupling processes. These methods not only enhance the yield but also allow for fine-tuning of the compound's substituents, paving the way for tailored applications.

In terms of physical properties, 3-cyclobutanecarbonylpyridine exhibits a high melting point and moderate solubility in organic solvents. Its thermal stability makes it suitable for high-temperature applications, while its electronic characteristics render it amenable to use in optoelectronic devices. Recent studies have demonstrated its potential as a building block for constructing advanced materials with tailored optical and electronic properties.

The application of 3-cyclobutanecarbonylpyridine extends beyond traditional chemical synthesis. It has been employed as a ligand in organometallic catalysis, where its ability to coordinate with metal centers enhances catalytic efficiency. Additionally, its role as a precursor in polymer synthesis has been explored, offering new avenues for developing high-performance polymers with unique functionalities.

From an environmental standpoint, researchers have investigated the biodegradation pathways of 3-cyclobutanecarbonylpyridine. Findings suggest that under specific conditions, the compound can undergo microbial degradation, reducing its environmental footprint. This aspect is particularly crucial for industries seeking sustainable and eco-friendly chemical solutions.

In conclusion, 3-cyclobutanecarbonylpyridine, with its distinctive structure and versatile properties, continues to be a subject of intense research interest. Its potential applications span multiple domains, and ongoing studies are expected to unlock further possibilities for this intriguing compound.